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Compound of Interest

Compound Name: 2-Amino-5-ethylbenzoic acid

Cat. No.: B1277802 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Amino-5-ethylbenzoic acid. The

following procedural steps and data are crucial for safe laboratory operations and proper

disposal.

Personal Protective Equipment (PPE)
The appropriate selection and consistent use of Personal Protective Equipment (PPE) are the

primary measures to prevent exposure to 2-Amino-5-ethylbenzoic acid. This compound is

classified as an irritant, causing skin and serious eye irritation, and may cause respiratory

irritation.[1][2][3]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Amino-5-
ethylbenzoic Acid
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Situation Required PPE Specifications & Notes

Routine Handling (Small

Quantities)
Eye/Face Protection

Chemical safety goggles or

glasses compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). Always

inspect gloves for tears or

holes before use.[4][5]

Lab Coat

A standard laboratory coat is

required to prevent skin

contact.

Risk of Dust/Aerosol

Generation
Respiratory Protection

A NIOSH/MSHA-approved N95

dust mask should be worn, or

the handling should be

performed under a certified

chemical fume hood.[4][6]

Large Spills Full Body Protection

In the event of a large spill,

splash goggles, a full suit, a

dust respirator, boots, and

gloves are necessary. A self-

contained breathing apparatus

may be required depending on

the scale of the spill.[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential to minimize the risks associated with 2-Amino-5-
ethylbenzoic acid.

1. Preparation and Engineering Controls:
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Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that

may generate dust, a chemical fume hood is mandatory.[4][7]

Eyewash & Safety Shower: Ensure that a functional eyewash station and safety shower are

readily accessible and in close proximity to the workstation.[4]

PPE Inspection: Before commencing any work, thoroughly inspect all PPE for any signs of

damage or degradation. Compromised equipment must not be used.[4]

2. Safe Handling:

Avoid Contact: Avoid all personal contact, including inhalation of dust.[3] Wear appropriate

protective clothing to minimize the risk of exposure.[3][8]

Dust Minimization: Avoid the formation of dust during handling.[9]

Personal Hygiene: Thoroughly wash hands and any exposed skin after handling is complete

and before leaving the work area.[10] Do not eat, drink, or smoke in the designated work

area.[8][10]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8][10]

Incompatibilities: Store away from strong oxidizing agents.

4. First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

individual is not breathing, provide artificial respiration and seek immediate medical attention.

[11] Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.[9]

[11]

In Case of Skin Contact: Immediately remove all contaminated clothing. Gently wash the

affected area with plenty of soap and water. Seek immediate medical advice.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[8][10] If contact

lenses are present, remove them if it is easy to do so and continue rinsing.[8][10] If eye
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irritation persists, seek medical attention.[8]

If Swallowed: Do not induce vomiting.[8][9] Rinse the mouth with water.[8][9] Never give

anything by mouth to an unconscious person. Call a doctor or Poison Control Center

immediately.[9]

Disposal Plan
Proper disposal of 2-Amino-5-ethylbenzoic acid is critical to ensure environmental safety and

regulatory compliance.

Waste Classification: Treat this chemical as hazardous waste.

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[4][10] Do not empty into drains.[4]

Container Handling: Uncleaned containers should be handled in the same manner as the

product itself.[4] Empty containers may pose a fire risk, and any residue can be evaporated

under a fume hood.[4]

Regulatory Compliance: All waste materials must be disposed of in accordance with national

and local regulations.[4]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Amino-5-ethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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